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Compound of Interest

Compound Name: Ochratoxin B-d5
CAS No.: 4825-86-9
Cat. No.: B1677091
\ J

This guide provides an in-depth overview of Ochratoxin B-d5, a critical internal standard for
the accurate quantification of its non-deuterated counterpart, Ochratoxin B. Tailored for
researchers, analytical scientists, and professionals in drug development and food safety, this
document delves into the essential physicochemical data, analytical methodologies, and
practical handling considerations for this stable isotope-labeled compound.

Introduction: The Significance of Ochratoxin B and
the Role of its Deuterated Analog

Ochratoxin B is a mycotoxin produced by several species of Aspergillus and Penicillium fungi.
[1] It is the non-chlorinated analog of the more widely known and studied Ochratoxin A.[1]
While generally considered less toxic than Ochratoxin A, Ochratoxin B is often found alongside
it in contaminated food and feed products, necessitating reliable methods for its detection and
guantification.[1]

Accurate quantification of mycotoxins is paramount for food safety, toxicology studies, and risk

assessment. The use of stable isotope-labeled internal standards, such as Ochratoxin B-d5, is
the gold standard in analytical chemistry, particularly in mass spectrometry-based methods. By

incorporating a known amount of the deuterated analog into a sample, variations during sample
preparation, extraction, and instrument analysis can be effectively normalized, leading to highly
accurate and precise results.
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Core Physicochemical Data: Ochratoxin B-d5 and
Ochratoxin B

A clear understanding of the physicochemical properties of both the deuterated standard and
the target analyte is fundamental for method development and interpretation of results.

Property Ochratoxin B-d5 Ochratoxin B
CAS Number 1356353-91-7[2] 4825-86-9[1][3][4][5][6]1[7][8]
Molecular Formula C20H14DsNOe[2] C20H19NO6[6]
Molecular Weight 374.40 g/mol [2] 369.37 g/mol [6]
Appearance Off-White Solid[2]
N-[[(3R)-3,4-Dihydro-8- N-[[(3R)-3,4-Dihydro-8-
hydroxy-3-methyl-1-ox0-1H-2- hydroxy-3-methyl-1-ox0-1H-2-
Synonyms
benzopyran-7-yljcarbonyl]-L- benzopyran-7-yllcarbonyl]-L-
(phenyl-d5)alanine[2] phenylalanine
Storage 2-8°C Refrigerator[2] -20°C[3]

Analytical Methodologies: Best Practices for
Quantification

The use of Ochratoxin B-d5 as an internal standard is primarily associated with
chromatographic techniques coupled to mass spectrometry.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and selective quantification of Ochratoxin
B in complex matrices. The addition of Ochratoxin B-d5 at the beginning of the sample
preparation process is crucial for achieving the highest level of accuracy.

Workflow for LC-MS/MS Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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